![molecular formula C19H25N3O6S2 B296752 2-[4-ethoxy(methylsulfonyl)anilino]-N-{3-[methyl(methylsulfonyl)amino]phenyl}acetamide](/img/structure/B296752.png)
2-[4-ethoxy(methylsulfonyl)anilino]-N-{3-[methyl(methylsulfonyl)amino]phenyl}acetamide
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Overview
Description
2-[4-ethoxy(methylsulfonyl)anilino]-N-{3-[methyl(methylsulfonyl)amino]phenyl}acetamide, also known as EMA401, is a small molecule drug that has been developed for the treatment of chronic pain. It is a selective antagonist of the angiotensin II type 2 receptor (AT2R) and has been shown to have analgesic effects in preclinical studies.
Mechanism of Action
2-[4-ethoxy(methylsulfonyl)anilino]-N-{3-[methyl(methylsulfonyl)amino]phenyl}acetamide acts as a selective antagonist of the AT2R, which is expressed in sensory neurons. By blocking the AT2R, this compound inhibits the release of pro-inflammatory cytokines and neuropeptides, leading to a reduction in pain.
Biochemical and Physiological Effects:
This compound has been shown to reduce pain behavior in animal models of chronic pain. It has also been shown to reduce the expression of pro-inflammatory cytokines and neuropeptides in sensory neurons. This compound has a favorable safety profile and does not produce significant side effects in preclinical studies.
Advantages and Limitations for Lab Experiments
2-[4-ethoxy(methylsulfonyl)anilino]-N-{3-[methyl(methylsulfonyl)amino]phenyl}acetamide is a promising drug candidate for the treatment of chronic pain. However, there are some limitations to its use in lab experiments. This compound is a small molecule drug and may not be suitable for the treatment of all types of chronic pain. Additionally, further studies are needed to determine the optimal dosing regimen for this compound in humans.
Future Directions
There are several future directions for the development of 2-[4-ethoxy(methylsulfonyl)anilino]-N-{3-[methyl(methylsulfonyl)amino]phenyl}acetamide. One potential direction is to investigate the use of this compound in combination with other analgesic drugs to enhance its efficacy. Another direction is to investigate the use of this compound in other types of chronic pain, such as fibromyalgia and migraine. Finally, further studies are needed to determine the safety and efficacy of this compound in humans.
Synthesis Methods
2-[4-ethoxy(methylsulfonyl)anilino]-N-{3-[methyl(methylsulfonyl)amino]phenyl}acetamide is synthesized through a multi-step process that starts with the reaction of 4-nitroaniline with ethyl 4-chlorobenzeneacetate to produce 4-ethoxyaniline. The resulting product is then reacted with methylsulfonyl chloride to produce 4-ethoxy(methylsulfonyl)aniline. This compound is then reacted with 3-(methyl(methylsulfonyl)amino)benzeneacetonitrile to produce this compound.
Scientific Research Applications
2-[4-ethoxy(methylsulfonyl)anilino]-N-{3-[methyl(methylsulfonyl)amino]phenyl}acetamide has been extensively studied in preclinical models of chronic pain. It has been shown to have analgesic effects in animal models of neuropathic pain, inflammatory pain, and cancer pain. This compound has also been shown to have a favorable safety profile in preclinical studies.
Properties
Molecular Formula |
C19H25N3O6S2 |
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Molecular Weight |
455.6 g/mol |
IUPAC Name |
2-(4-ethoxy-N-methylsulfonylanilino)-N-[3-[methyl(methylsulfonyl)amino]phenyl]acetamide |
InChI |
InChI=1S/C19H25N3O6S2/c1-5-28-18-11-9-16(10-12-18)22(30(4,26)27)14-19(23)20-15-7-6-8-17(13-15)21(2)29(3,24)25/h6-13H,5,14H2,1-4H3,(H,20,23) |
InChI Key |
XPGSFHXPRPAAQR-UHFFFAOYSA-N |
SMILES |
CCOC1=CC=C(C=C1)N(CC(=O)NC2=CC(=CC=C2)N(C)S(=O)(=O)C)S(=O)(=O)C |
Canonical SMILES |
CCOC1=CC=C(C=C1)N(CC(=O)NC2=CC(=CC=C2)N(C)S(=O)(=O)C)S(=O)(=O)C |
Origin of Product |
United States |
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